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Ilicicolin H is a potent antifungal compound produced by various fungi, including Trichoderma reesei [1] [2]

[3]. Its biosynthesis is directed by a core set of genes within a BGC. The table below summarizes the key

enzymes and their functions identified in the T. reesei BGC, which is highly conserved across different

fungal species [1] [2].

Gene Protein . o . .
. . Enzyme Function Role in llicicolin H Biosynthesis
Name Designation
triliA TriliA Polyketide Synthase- Assembles the polyketide backbone and
Nonribosomal Peptide incorporates a tyrosine residue [1] [2].
Synthetase (PKS-NRPS)
triliB TriliB trans-acting Enoyl Reductase Supports the PKS in building the
polyketide chain [1] [2].
triliC TriliC Cytochrome P450 Catalyzes the ring expansion of a
tetramic acid intermediate to form the
pyridone moiety [1] [2].
triliD TriliD Diels-Alderase Likely catalyzes the intramolecular
Diels-Alder reaction that forms the
decalin ring system [1] [2].
trilie TriliE Epimerase Catalyzes the epimerization of 8-epi-

ilicicolin H to the final product, ilicicolin H
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Gene Protein . ey . .
Enzyme Function Role in llicicolin H Biosynthesis

Name Designation

[1].

triliR TriliR Transcription Factor A pathway-specific regulator; its
overexpression activates the entire
silent BGC [1] [2] [4].

Experimental Protocols for BGC Activation and Study

A common challenge in natural product discovery is that many BGCs are "silent" and not expressed under

standard laboratory conditions. Here are key methodologies used to activate and study the ilicicolin BGC.

Genetic Activation of the Silent Cluster

The primary method to activate the ilicicolin BGC in T. reesei is the overexpression of the pathway-

specific transcription factor, TriliR [1] [2] [4].

e Promoter: The tefl promoter (a strong, constitutive promoter) is often used to drive the expression of
trilir [1] [2].

e Strain Construction: This is achieved by transforming T. reesei with a construct containing the triliR
gene under the control of the tefl promoter. This genetic modification leads to the activation of the
entire cluster, enabling the production of ilicicolin H and the discovery of new analogues like ilicicolin
K [1] [2].

Heterologous Expression

An alternative approach is the heterologous expression of the BGC in a different, well-characterized fungal

host.

e Common Hosts: Aspergillus nidulans and Aspergillus oryzae are frequently used [5] [3].

e Methodology: The core biosynthetic genes (e.qg., triliA, triliB, triliC, triliD) are amplified from the native
producer's genome and assembled into an expression vector. This vector is then transformed into the
heterologous host [5] [3].
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e Application: This strategy allows researchers to confirm the cluster's function, elucidate the
biosynthetic pathway by expressing different gene combinations, and characterize pathway
intermediates and shunt products [5] [3].

CRISPRI/Cas9 for Genome Editing

Advanced genome-editing tools like CRISPR/Cas9 are employed for precise genetic manipulations.

¢ Inducible System: A quinic acid-inducible CRISPR/Cas9 system has been developed for T. reesei to
minimize the toxicity of constitutive Cas9 expression [4].

e Workflow: This system allows for targeted gene disruptions (e.g., knocking out a competing pathway
to create a cleaner background) and can also be used for transcriptional activation of silent BGCs [4].

The following diagram illustrates the logical workflow for activating and studying the ilicicolin BGC using a

combination of these techniques.

Start: Silent BGC in
T. reesei

Overexpress Heterologous Expression CRISPR/Cas9
Transcription Factor triliR in A. nidulans or A. oryzae Genome Editing

Result: BGC Activation &
Metabolite Production

Multi-omics Analysis:
Metabolomics & Proteomics

Compound Discovery
(Ilicicolin K)
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Experimental workflow for activating the ilicicolin biosynthetic gene cluster.

Discovery of a Novel Analogue: llicicolin K

By activating the native BGC in T. reesei, researchers not only produced ilicicolin H but also discovered a

novel member of the family, ilicicolin K [1] [2] [6].

¢ Structural Difference: llicicolin K features a second hydroxylation on the tyrosine-derived phenol and
an additional ring formed by an intramolecular ether bridge [1] [2].

e Bioactivity: It exhibits strong antifungal activity against Saccharomyces cerevisiae and moderate
activity against the multi-drug resistant human pathogen Candida auris [1] [2]. Its distinct structure
suggests it may overcome some limitations of ilicicolin H, such as high plasma protein binding [1] [2].

Quantitative Data on Production and Activity

The table below summarizes key quantitative findings from the research.

Parameter llicicolin H llicicolin K Notes | Source

Antifungal ICso 2-3 ng mL~? (vs. C. albicans)  Moderate activity (vs. llicicolin H is highly potent
[2] C. auris) [1] against fungi.

Production Engineered T. reesei (TriliR Engineered T. reesei "High-yield production”

Host OE) [1] (TriliR OE) [1] was reported.

Related llicicolin J (from - MIC: 6.3 pg/mL [5].

Compound heterologous expression) [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11895301/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-025-02628-3
https://www.mdpi.com/2309-608X/7/12/1034
https://www.sciencedirect.com/science/article/abs/pii/S0141813024061464
https://www.mdpi.com/1420-3049/24/12/2267
https://ucrisportal.univie.ac.at/en/publications/discovery-of-the-antifungal-compound-ilicicolin-k-through-genetic
https://www.smolecule.com/products/b530468#ilicicolin-c-biosynthesis-and-gene-cluster
https://www.smolecule.com/products/b530468#ilicicolin-c-biosynthesis-and-gene-cluster
https://www.smolecule.com/products/b530468#ilicicolin-c-biosynthesis-and-gene-cluster
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s530468?utm_src=pdf-bulk
https://www.smolecule.com/products/s530468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s530468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

